Cas no 19549-74-7 (3,5-Dimethyl-3-heptanol)
3,5-Dimethyl-3-heptanol is a branched-chain tertiary alcohol with the molecular formula C9H20O. Its structure features a hydroxyl group attached to a carbon atom that is also bonded to two methyl groups and an alkyl chain, contributing to its steric hindrance and unique reactivity. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the production of fragrances, flavors, and specialty chemicals. Its tertiary alcohol functionality makes it useful for selective reactions, such as esterification or dehydration. The branched alkyl groups enhance solubility in nonpolar solvents, facilitating its application in hydrophobic systems. Care should be taken during handling due to potential flammability and mild irritant properties.
3,5-Dimethyl-3-heptanol structure
Product Name:3,5-Dimethyl-3-heptanol
CAS No:19549-74-7
MF:C9H20O
MW:144.254503250122
MDL:MFCD00046585
CID:88095
PubChem ID:140546
Update Time:2025-10-11
3,5-Dimethyl-3-heptanol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-3-heptanol
- Dimethylheptanolthreoerythro
- 3,5-dimethylheptan-3-ol
- 3,5-dimethyl-heptan-3-ol
- 3-Heptanol,3,5-dimethyl
- 4-Heptanol,3,5-dimethyl
- Threo+erythro
- ETHYL METHYL 2-METHYLBUTYL CARBINOL
- 3,5- Dimethyl-3-heptanol(mixture of threo and erythro-)
- 3,5-Dimethyl-3-heptanol, threo + erythro, 99%
- 3,5-Dimethyl-3-heptanol, erythro + threo, 99%
- 3,5-DiMethyl-3-heptanol, erythro + threo, 98+%
- SCHEMBL9954518
- SB85100
- 19549-74-7
- DTXSID80941321
- MFCD00046585
- ?3,5-DIMETHYL-3-HEPTANOL
- AS-58046
- 3-Heptanol, 3,5-dimethyl-
- 3,5-Dimethyl-3-heptanol, erythro + threo
- NOSOEGQGQOMHBF-UHFFFAOYSA-N
- AKOS009461115
- FT-0637874
- DB-044909
-
- MDL： MFCD00046585
- Inchi： 1S/C9H20O/c1-5-8(3)7-9(4,10)6-2/h8,10H,5-7H2,1-4H3
- InChI Key： NOSOEGQGQOMHBF-UHFFFAOYSA-N
- SMILES： OC(C)(CC)CC(C)CC
Computed Properties
- Exact Mass: 144.15100
- Monoisotopic Mass: 144.151
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 90.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 20.2A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 0.8200
- Melting Point: 6.15°C (estimate)
- Boiling Point: 192.9°C (estimate)
- Flash Point: 70°C
- Refractive Index: 1.4290
- PSA: 20.23000
- LogP: 2.58360
- Solubility: Uncertain
3,5-Dimethyl-3-heptanol Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
- Risk Phrases：R36/37/38
3,5-Dimethyl-3-heptanol Customs Data
- HS CODE：2905199090
- Customs Data：
China Customs Code:
2905199090Overview:
2905199090. Other saturated monohydric alcohols. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2905199090. saturated monohydric alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%
3,5-Dimethyl-3-heptanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-IS501-1g |
3,5-Dimethyl-3-heptanol |
19549-74-7 | +, '98% | 1g |
￥168.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-IS501-25g |
3,5-Dimethyl-3-heptanol |
19549-74-7 | +, '98% | 25g |
￥2299.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-IS501-5g |
3,5-Dimethyl-3-heptanol |
19549-74-7 | +, '98% | 5g |
￥619.0 | 2022-02-28 | |
| eNovation Chemicals LLC | D763704-50g |
3,5-Dimethylheptan-3-ol |
19549-74-7 | 98+% | 50g |
$620 | 2023-05-17 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20896-10g |
3,5-Dimethyl-3-heptanol, erythro + threo, 98+% |
19549-74-7 | 98+% | 10g |
￥735.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20896-50g |
3,5-Dimethyl-3-heptanol, erythro + threo, 98+% |
19549-74-7 | 98+% | 50g |
￥2956.00 | 2023-02-26 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B20896-250g |
3,5-Dimethyl-3-heptanol, erythro + threo, 98+% |
19549-74-7 | 98+% | 250g |
￥11700.00 | 2023-02-26 |
3,5-Dimethyl-3-heptanol Related Literature
-
Chengliang Li,Rong Ji,Andreas Sch?ffer,Jean-Marie Sequaris,Wulf Amelung,Harry Vereecken,Erwin Klumpp J. Environ. Monit. 2012 14 2653
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